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Compound of Interest

Compound Name: Azathioprine-13C4

Cat. No.: B563783

Azathioprine-13C4: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the commercial availability of Azathioprine-13C4, its applications
in experimental settings, and detailed methodologies for its use.

Azathioprine, an immunosuppressive drug, is widely used in organ transplantation and for the
treatment of autoimmune diseases. Its therapeutic efficacy is often monitored by measuring the
concentration of its metabolites in biological matrices. The use of a stable isotope-labeled
internal standard, such as Azathioprine-13C4, is crucial for accurate quantification in mass
spectrometry-based assays. This guide details the commercial suppliers of Azathioprine-
13C4, its use in experimental protocols, and the metabolic pathway of its parent compound.

Commercial Suppliers and Availability

A critical aspect for researchers is the accessibility of high-quality reagents. Azathioprine-
13C4 is available from several commercial suppliers, each offering various purities, quantities,
and accompanying documentation. The following table summarizes the available information
from prominent suppliers to aid in the selection of the most suitable product for specific
research needs.
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Molecular Available
. Catalog CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Number Number Formula
g/mol ) s
MedChem HY- 1346600- Cs13CaH7N 1mg, 5mg,
281.23 >98%
Express B0256S1 71-2 702S 10mg
Syn
1346600- Cs13C4H7N
Pharmatec  A86510 281.23 99% 0.5mg
71-2 702S
h Inc.
Santa Cruz
_ 1346600- Cs13CsH7N Not Not
Biotechnol sc-218497 281.23 N N
71-2 702S specified specified
ogy
LGC
Standards
o TRC-
(distributor 1346600- Not Not >95%
A803352- N N 0.5mg
for Toronto 71-2 specified specified (HPLC)
0.5MG
Research
Chemicals)
Pharmaffili PA STI 1346600- Cs13C4aH7N 28123 Not Inquire for
ates 009480 71-2 7025 ' specified details

Experimental Protocol: Therapeutic Drug Monitoring
of Azathioprine using LC-MS/MS with Azathioprine-
13C4 Internal Standard

The following protocol is a synthesized methodology based on established practices for the

quantitative analysis of azathioprine and its metabolites in whole blood, utilizing Azathioprine-

13C4 as an internal standard to ensure accuracy and precision.

1. Sample Preparation (Protein Precipitation)

e To 100 pL of whole blood sample, add 20 uL of Azathioprine-13C4 internal standard

solution (concentration to be optimized based on instrument sensitivity).
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Add 300 pL of cold acetonitrile to precipitate proteins.
Vortex the mixture for 1 minute.
Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase starting condition.
Vortex and transfer to an autosampler vial for LC-MS/MS analysis.
. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um particle
size) is suitable for separation.

Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient Elution:

0-1 min: 5% B

o

1-5 min: 5-95% B

[¢]

[e]

5-6 min: 95% B

6-6.1 min: 95-5% B

[e]

6.1-8 min: 5% B

o

Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.
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e Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode.

e Multiple Reaction Monitoring (MRM) Transitions:
o Azathioprine: Precursor ion (m/z) 278.1 - Product ion (m/z) 152.1
o Azathioprine-13C4: Precursor ion (m/z) 282.1 — Product ion (m/z) 156.1

o Data Analysis: The concentration of azathioprine in the samples is determined by calculating
the peak area ratio of the analyte to the internal standard and comparing it to a standard
curve prepared with known concentrations of unlabeled azathioprine and a constant
concentration of Azathioprine-13C4.

Visualizing Key Processes

To better understand the context of Azathioprine-13C4's application, the following diagrams
illustrate the metabolic pathway of azathioprine and a typical experimental workflow for its
analysis.
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Metabolic pathway of Azathioprine.

 To cite this document: BenchChem. [Commercial suppliers and availability of Azathioprine-
13C4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563783#commercial-suppliers-and-availability-of-
azathioprine-13c4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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